Cas no 2230803-99-1 (7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one)

• Product Name: 7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one
• CAS No: 2230803-99-1
• MF: C₉H₃BrF₃NO₂
• MW: 294.024832010269
• CID: 5326210
• PubChem ID: 137965684
• Update Time: 2025-10-19

7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one

• Inchi： 1S/C9H3BrF3NO2/c10-4-1-2-5-6(3-4)14-8(9(11,12)13)16-7(5)15/h1-3H
• InChI Key： GCMFURGUVVVSGH-UHFFFAOYSA-N
• SMILES： N1C2=CC(Br)=CC=C2C(=O)OC=1C(F)(F)F

Additional information on 7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one

Recent Advances in the Study of 7-Bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one (CAS: 2230803-99-1)

The compound 7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one (CAS: 2230803-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzoxazinone core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity and utility in constructing pharmacophores for targeting specific biological pathways. For instance, its bromo and trifluoromethyl groups offer opportunities for further functionalization, enabling the development of derivatives with enhanced pharmacological properties. Recent synthetic methodologies have emphasized efficiency and scalability, addressing challenges associated with the compound's stability and purity.

In terms of biological activity, preliminary studies suggest that 7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one exhibits inhibitory effects on certain enzymes involved in inflammatory and oncogenic processes. These findings have spurred further investigations into its mechanism of action and potential as a lead compound for novel therapeutics. Computational modeling and structure-activity relationship (SAR) studies have been employed to optimize its interactions with target proteins, with promising results in vitro.

Additionally, the compound's pharmacokinetic properties, such as solubility and metabolic stability, have been evaluated to assess its suitability for in vivo applications. Recent advancements in formulation technologies have aimed to overcome limitations related to its bioavailability, paving the way for preclinical testing. Collaborative efforts between academic and industrial researchers have accelerated the translation of these findings into potential clinical candidates.

Looking ahead, the continued exploration of 7-bromo-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one and its derivatives holds great promise for addressing unmet medical needs. Future research directions may include expanding its therapeutic scope, improving synthetic routes, and elucidating its interactions with biological targets at the molecular level. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.